![molecular formula C13H21NO B6155402 2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine CAS No. 1509694-68-1](/img/no-structure.png)
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine
Description
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It contains a phenyl ring (a six-membered carbon ring typical of aromatic compounds), with a propan-2-yloxy group and a 2-methyl-2-propan-1-amine group attached. The exact spatial arrangement of these groups could be determined through techniques such as X-ray crystallography or NMR spectroscopy .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine involves the reaction of 2-bromo-2-methylpropane with 2-(propan-2-yloxy)phenylamine, followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "2-bromo-2-methylpropane", "2-(propan-2-yloxy)phenylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-bromo-2-methylpropane in methanol and add 2-(propan-2-yloxy)phenylamine. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add hydrochloric acid to adjust the pH to acidic. Extract the product with ethyl acetate.", "Step 3: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 4: Dissolve the crude product in methanol and add sodium borohydride. Stir the mixture at room temperature for 2 hours.", "Step 5: Quench the reaction with water and extract the product with ethyl acetate.", "Step 6: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the pure product." ] } | |
CAS RN |
1509694-68-1 |
Molecular Formula |
C13H21NO |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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